N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide

• IUPAC Name: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide
• InChI: InChI=1S/C17H15ClN2O2/c1-3-16(21)19-11-5-6-13(18)12(9-11)17-20-14-8-10(2)4-7-15(14)22-17/h4-9H,3H2,1-2H3,(H,19,21)
• InChI Key: IMLDPPGUHDMXGH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)C2=NC3=C(O2)C=CC(=C3)C
• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol

Description

N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide is a chemical compound that is widely used in scientific research for its pharmacological properties. This compound is known to have a wide range of biochemical and physiological effects, which makes it a valuable tool for studying various cellular processes and diseases. In

Mechanism of Action

The mechanism of action of N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide is not fully understood. Future research could focus on elucidating the molecular targets and signaling pathways involved in the pharmacological effects of this compound.
Conclusion
N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide is a valuable tool for scientific research due to its wide range of pharmacological properties. This compound has been shown to have potential as a therapeutic agent for cancer and neurological disorders. However, more research is needed to fully understand the mechanism of action and potential toxicity of this compound. Future research could focus on optimizing the dosing and delivery of this compound for therapeutic use.

Advantages and Limitations for Lab Experiments

N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
1. Wide range of pharmacological properties: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has a wide range of pharmacological properties, which makes it a valuable tool for studying various cellular processes and diseases.
2. Availability: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide is commercially available, which makes it easy to obtain for lab experiments.
Some of the limitations of this compound include:
1. Limited research: Despite its potential as a therapeutic agent, there is limited research on the use of N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide in humans.
2. Toxicity: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has been shown to be toxic in some animal models, which limits its use in lab experiments.

Future Directions

There are several future directions for the use of N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide in scientific research. Some of the future directions include:
1. Cancer Therapeutics: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide is being studied for its potential use as a cancer therapeutic. Future research could focus on optimizing the dosing and delivery of this compound for cancer treatment.
2. Neurological Disorders: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has shown promise as a potential therapeutic for neurological disorders such as Alzheimer's disease and Parkinson's disease. Future research could focus on optimizing the dosing and delivery of this compound for the treatment of these disorders.
3.

Synthesis Methods

N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide can be synthesized using a two-step process. In the first step, 5-methyl-2-aminobenzoxazole is reacted with 4-chlorobenzoyl chloride to form N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide. In the second step, N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide is reacted with propanoyl chloride to form N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide.

Scientific Research Applications

N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide is widely used in scientific research for its pharmacological properties. This compound is known to have a wide range of biochemical and physiological effects, which makes it a valuable tool for studying various cellular processes and diseases. Some of the scientific research applications of this compound include:
1. Cancer Research: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound is being studied for its potential use as a cancer therapeutic.
2. Neurological Disorders: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has been shown to have neuroprotective effects in animal models of neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Inflammation: N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has been shown to have anti-inflammatory effects in animal models of inflammation.